Cas no 67215-15-0 (2-(benzenesulfonyl)ethan-1-amine)

2-(Benzenesulfonyl)ethan-1-amine is a sulfonamide derivative characterized by its benzenesulfonyl group attached to an ethylamine backbone. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The benzenesulfonyl moiety enhances stability and may influence reactivity in nucleophilic substitution or condensation reactions. Its amine functionality allows for further derivatization, making it useful in the preparation of more complex molecules. The compound's structural features suggest applications in medicinal chemistry, particularly in the design of sulfonamide-based pharmacophores. Proper handling is advised due to potential sensitivity to moisture or reactive conditions. Storage under inert atmosphere is recommended for long-term stability.
2-(benzenesulfonyl)ethan-1-amine structure
67215-15-0 structure
Product Name:2-(benzenesulfonyl)ethan-1-amine
CAS No:67215-15-0
MF:C8H11NO2S
MW:185.24344086647
MDL:MFCD01862554
CID:1720786
PubChem ID:3545497
Update Time:2025-10-07

2-(benzenesulfonyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Ethanamine, 2-(phenylsulfonyl)-
    • 2-(phenylsulfonyl)ethanamine
    • 2-benzene sulfonyl ethylamine
    • STK803649
    • MFCD01862554
    • CS-0454790
    • 2-phenylsulfonylethanamine
    • SCHEMBL1540593
    • 2-(benzenesulfonyl)ethan-1-amine
    • 67215-15-0
    • VS-03712
    • 2-(benzenesulfonyl)ethanamine
    • HEKKXNNVIAECAN-UHFFFAOYSA-N
    • AKOS000168572
    • EN300-42155
    • SY177490
    • CHEMBL2448849
    • 2-(Phenylsulfonyl)ethan-1-amine
    • BBL013225
    • AC6576
    • MDL: MFCD01862554
    • Inchi: 1S/C8H11NO2S/c9-6-7-12(10,11)8-4-2-1-3-5-8/h1-5H,6-7,9H2
    • InChI Key: HEKKXNNVIAECAN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CCN)(=O)=O

Computed Properties

  • Exact Mass: 185.05113
  • Monoisotopic Mass: 185.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 60.16

2-(benzenesulfonyl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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